Cas no 675130-87-7 (1-(4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole)

1-(4-Fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole is a fluorinated nitro-triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a 4-fluorophenylmethyl group and a nitro substituent on the triazole ring, enhancing its reactivity and binding affinity in molecular interactions. The compound's unique scaffold makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of antimicrobial and antifungal agents. Its stability under standard conditions and compatibility with further functionalization offer versatility in synthetic chemistry. Researchers may also explore its utility in coordination chemistry due to the triazole moiety's ability to act as a ligand.

1-(4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole structure

675130-87-7 structure

Product Name:1-(4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole

CAS No:675130-87-7

MF:C₉H₇FN₄O₂

MW:222.175884485245

MDL:MFCD04049596

CID:3059461

PubChem ID:973665

Update Time:2025-05-27

1-(4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 1-(4-Fluoro-benzyl)-3-nitro-1H-[1,2,4]triazole
- 1-(4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole
- AKOS000310657
- 1-[(4-fluorophenyl)methyl]-3-nitro-1H-1,2,4-triazole
- 1-(4-fluorobenzyl)-3-nitro-1H-1,2,4-triazole
- CS-0268288
- 675130-87-7
- EN300-229766
- STK317840
- AKOS015922052
- 1-[(4-fluorophenyl)methyl]-3-nitro-1,2,4-triazole
- MDL： MFCD04049596
- Inchi： 1S/C9H7FN4O2/c10-8-3-1-7(2-4-8)5-13-6-11-9(12-13)14(15)16/h1-4,6H,5H2
- InChI Key： YXZAQSWOIBJAGG-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CN1C=NC([N+](=O)[O-])=N1

Computed Properties

Exact Mass: 222.05530364Da
Monoisotopic Mass: 222.05530364Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 76.5Å²

1-(4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole Pricemore >>

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